BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Rivanicline
Oxalate Solution Preparation with DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Rivanicline oxalate
CAS No.: 220662-95-3
Cat. No.: B1663659
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
Rivanicline oxalate solutions using Dimethyl Sulfoxide (DMSO), a common solvent for in vitro
and in vivo research. The information is intended to ensure accurate and reproducible
experimental outcomes.

Physicochemical and Pharmacological Properties

Rivanicline oxalate is the oxalate salt of Rivanicline, a potent and selective partial agonist of
the a432 nicotinic acetylcholine receptor (nAChR).[1][2] It is a valuable tool for investigating the
role of this specific NAChR subtype in various physiological and pathological processes.
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Property Value Source
Molecular Formula C12H16N204 [2]
Molecular Weight 252.27 g/mol [2]

CAS Number 220662-95-3 [1]
Appearance White solid [3]
Purity >98% [2]
Target 042 nicotinic acetylcholine (2]

receptor
Binding Affinity (Ki) 26 nM for 42 nAChR [11[2]

Solubility and Storage

While specific quantitative solubility data for Rivanicline oxalate in 100% DMSO is not readily
available, its solubility in sterile water is reported to be up to 100 mM.[3] For a related salt,
Rivanicline hemioxalate, a solubility of at least 2.5 mg/mL is reported in a vehicle containing
10% DMSO.[4] Based on available data from chemical suppliers, a 10 mM stock solution in
DMSO is readily achievable.

Parameter Recommendation Source

Solvent Dimethyl Sulfoxide (DMSO) [4]

Stock Solution Concentration 10 mM Inferred from supplier data
Storage of Solid -20°C for up to 3 years [5]

Storage of DMSO Stock -80°C for up to 6 months; )

Solution -20°C for up to 1 month

Note: It is always recommended to perform a small-scale solubility test before preparing a large
volume of stock solution.

Experimental Protocols
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Preparation of a 10 mM Rivanicline Oxalate Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Rivanicline oxalate in
DMSO.

Materials:

Rivanicline oxalate (MW: 252.27 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Equilibrate Reagents: Allow the vial of Rivanicline oxalate and the DMSO to come to room
temperature before opening to prevent condensation.

e Weighing: Accurately weigh out 2.52 mg of Rivanicline oxalate and transfer it to a sterile
microcentrifuge tube.

¢ Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the Rivanicline
oxalate.

o Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) or brief sonication can be used to aid dissolution if
necessary.[4]

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile, amber microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to
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6 months) or at -20°C for short-term storage (up to 1 month).[4] Avoid repeated freeze-thaw
cycles.

Preparation of Working Solutions

Prepare working solutions by diluting the 10 mM DMSO stock solution with the appropriate cell
culture medium or physiological buffer immediately before use.

Important Considerations:

e The final concentration of DMSO in the experimental system should be kept low (typically
<0.5%) to avoid solvent-induced cellular toxicity.

o Perform a vehicle control experiment using the same final concentration of DMSO as in the
Rivanicline oxalate-treated samples.

Diagrams
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Stock Solution Preparation

Start: Equilibrate Reagents

Weigh 2.52 mg Rivanicline Oxalate

Add 1 mL DMSO

Vortex to Dissolve
(Warm/Sonicate if needed)

Aliquot into single-use tubes

Store at -80°C or -20°C

Working Solution Preparation

Thaw a single aliquot

Dilute with experimental buffer

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for Rivanicline Oxalate Solution Preparation.
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Caption: Postulated a4p2 nAChR Metabotropic Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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